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Compound of Interest

Compound Name: Scandium acetate
Cat. No.: B15804751
Get Quote
\ J

An In-depth Technical Guide to Scandium Acetate: CAS Number and Safety Data

This technical guide provides comprehensive information on the chemical compound
scandium acetate, focusing on its Chemical Abstracts Service (CAS) number and critical
safety data. It is intended for researchers, scientists, and professionals in drug development
who handle this compound. This document summarizes key quantitative data, outlines
experimental protocols for safe handling, and visualizes important safety workflows.

Chemical Identification

Scandium acetate is a chemical compound that can exist in both anhydrous and hydrated
forms. Each form has a unique CAS number for precise identification.

e Scandium Acetate (Anhydrous): CAS Number 3804-23-7[1][2]
e Scandium Acetate Hydrate: CAS Number 304675-64-7[1][3][4][5]

The hydrated form is often denoted with the formula Sc(CHsCOO)s - xH20.[3][4][5]

Physicochemical Properties
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A summary of the key physical and chemical properties of scandium acetate is presented in
the table below. This data is essential for understanding its behavior under various
experimental conditions.

Property Value Source
Molecular Formula CeHoO6Sc (anhydrous) [5]

] 222.10 g/mol (anhydrous
Molecular Weight [3][5]

basis)

White powder, crystals, or

Appearance [3][4]
chunks

Solubility Soluble in water [11[3]

Melting Point Decomposes upon heating [2]

Stable under recommended
Stability storage conditions; [51617]

hygroscopic

Safety and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), scandium acetate is not classified as a hazardous substance or mixture.[5][8]
However, standard laboratory safety precautions should always be observed.
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Hazard Information

Details

Source

GHS Classification

Not a hazardous substance or

mixture

[5](8]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye

irritation)

[2]

Precautionary Statements

P261 (Avoid breathing dust),
P302+P352 (IF ON SKIN:
Wash with plenty of water),
P305+P351+P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)

[2]

Incompatible Materials

Oxidizing agents

[7]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, scandium oxide

[7]

Experimental Protocols

Detailed methodologies for the safe handling, storage, and disposal of scandium acetate are

crucial for laboratory safety.

Handling Procedures

Proper handling is essential to minimize exposure and maintain the integrity of the compound.

o Engineering Controls: Use in a well-ventilated area. A local exhaust ventilation system is

recommended to prevent the dispersion of dust.[8]

o Personal Protective Equipment (PPE):
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o Eye Protection: Wear safety glasses with side-shields or goggles.
o Hand Protection: Wear compatible chemical-resistant gloves.

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved
N95 respirator.

» Hygiene Measures: Wash hands thoroughly after handling. Avoid contact with skin, eyes,
and clothing.[8]

Storage

Correct storage conditions are necessary to ensure the stability of scandium acetate.
» Conditions: Store in a cool, dry, and well-ventilated place.[5][7]
o Container: Keep the container tightly closed.[5][7]

o Atmosphere: For the hygroscopic hydrate form, storage under an inert atmosphere is
recommended to prevent moisture absorption.[6][7]

First-Aid Measures

In case of accidental exposure, the following first-aid procedures should be followed.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[6][8]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Get medical attention if irritation develops.[5][6]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[6]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and drink plenty of water afterwards. Seek medical attention.[5][6]

Spill and Disposal Procedures
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» Spill Containment: Sweep up the spilled material and place it in a suitable, closed container
for disposal. Avoid generating dust.[5][7]

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations. Do not let the product enter drains.[5][8]

Visualized Workflows

The following diagrams, created using the DOT language, illustrate key logical and
experimental workflows for handling scandium acetate.
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Safe Handling Workflow for Scandium Acetate

Assess Risks
(Review SDS)

Wear Appropriate PPE
(Gloves, Goggles, Respirator)
Handle in Ventilated Area
(Fume Hood)

Store Properly
(Cool, Dry, Tightly Sealed)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of scandium acetate.
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First-Aid Protocol for Scandium Acetate Exposure

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air Wash with soap and water Rinse with water for 15 mins Rinse mouth, drink water

Seek Medical Attention
(if symptoms persist)

Click to download full resolution via product page

Caption: First-aid response protocol for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Scandium acetate CAS number and safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15804751/docs#scandium-acetate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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